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Compound of Interest

Compound Name: Fendizoic acid

Cat. No.: B1329940

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fendizoic acid, a synthetic benzoic acid derivative, is predominantly recognized for its role as
a salt-forming agent in pharmaceutical formulations. Its most notable application is in the
antitussive agent cloperastine fendizoate, where it contributes to the stability and bioavailability
of the active pharmaceutical ingredient, cloperastine. While extensive research has focused on
the pharmacological effects of cloperastine, the direct biological targets of fendizoic acid itself
remain largely unexplored in publicly available scientific literature. This guide provides a
comprehensive overview of the current understanding of fendizoic acid, including its
physicochemical properties and insights into the potential biological activities of its broader
chemical class, while highlighting the conspicuous absence of specific data on its direct
molecular interactions.

Physicochemical Properties of Fendizoic Acid

A summary of the key physicochemical properties of fendizoic acid is presented in Table 1.
This data is essential for understanding its behavior in biological systems and for its application
in formulation development.
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Property Value Reference

2-(4-hydroxy-3-
IUPAC Name ) ) [1]
phenylbenzoyl)benzoic acid

Molecular Formula C20H1404 [1]
Molecular Weight 318.32 g/mol [2]
CAS Number 84627-04-3 [1]
pKa (Predicted) 3.28 £0.36 [2]
Solubility Sparingly soluble in water [2]

The Role of Fendizoic Acid in Cloperastine
Fendizoate

The primary documented function of fendizoic acid is as a counter-ion for the active drug
cloperastine, forming the salt cloperastine fendizoate. This formulation is used as a cough
suppressant. Patents related to L-cloperastine fendizoate describe its preparation and its
enhanced pharmaceutical activity compared to the racemic form.[3][4][5] The fendizoate salt is
suggested to improve the efficacy and prolong the duration of action of cloperastine.[3]

The logical relationship in the formulation of cloperastine fendizoate can be visualized as
follows:

Figure 1: Role of Fendizoic Acid in Formulation.

Potential Biological Activities of Benzoic Acid
Derivatives

While specific bioassay data for fendizoic acid is not available in databases such as PubChem
and ChEMBL, the broader class of benzoic acid derivatives has been reported to exhibit a
range of biological activities.[1][6] These activities are generally attributed to their ability to
interact with various biological targets.

Antimicrobial and Anti-inflammatory Properties
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Benzoic acid and its derivatives are known for their antimicrobial and anti-inflammatory
properties.[6] The mechanism of action often involves the disruption of cellular processes.[6]
Research on other benzoic acid derivatives has shown, for example, inhibitory effects on
enzymes like tyrosinase.

A generalized workflow for screening the biological activity of a compound like fendizoic acid
is depicted below. It is important to note that there is no public record of fendizoic acid having
undergone this specific screening process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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